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Compound of Interest

Compound Name: Benzhydryl 2-chloroethyl ether

Cat. No.: B134878 Get Quote

Application Notes and Protocols: Benzhydryl 2-
chloroethyl ether
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling, storage, and disposal

of Benzhydryl 2-chloroethyl ether (CAS No. 32669-06-0), a chemical intermediate often used

in the synthesis of pharmaceuticals and other organic compounds. Adherence to these

guidelines is crucial to ensure personnel safety and maintain the integrity of the compound.

Section 1: Properties and Safety Data
Benzhydryl 2-chloroethyl ether is a yellow oil.[1] It is crucial to handle this compound with

care, following established laboratory safety protocols.

Table 1: Physical and Chemical Properties
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Property Value Reference

CAS Number 32669-06-0 [1][2][3][4]

Molecular Formula C15H15ClO [1][2][4]

Molecular Weight 246.73 g/mol [1][2]

Appearance Yellow Oil [1]

Storage Temperature 2-8°C (Refrigerator) [1]

Table 2: Hazard and Precautionary Statements

Hazard Class Statement

Acute Toxicity (if swallowed, in contact with skin,

or if inhaled)
Fatal

Carcinogenicity Suspected of causing cancer

Flammability Flammable liquid and vapor

Note: This data is based on related chloroethyl ether compounds and should be considered for

Benzhydryl 2-chloroethyl ether in the absence of specific data. It is recommended to handle

it as a hazardous substance.

Section 2: Experimental Protocols
Personal Protective Equipment (PPE)
Before handling Benzhydryl 2-chloroethyl ether, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Contaminated gloves should be

disposed of after use in accordance with laboratory practices.

Eye Protection: Safety glasses or goggles are mandatory.

Lab Coat: A standard laboratory coat should be worn.
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Respiratory Protection: While not always required if working in a well-ventilated area, a

respirator may be necessary if vapors are likely to be generated. Use respirators and

components tested and approved under appropriate government standards.

Handling Protocol
Ventilation: Always handle Benzhydryl 2-chloroethyl ether in a well-ventilated area,

preferably within a chemical fume hood.

Avoid Inhalation: Avoid breathing vapors or mist.

Avoid Contact: Prevent contact with skin and eyes. In case of accidental contact, wash the

affected area with soap and plenty of water.

Ingestion: Do not ingest. If swallowed, rinse the mouth with water. Never give anything by

mouth to an unconscious person.

Spills: In the event of a spill, sweep up the material and place it in a suitable, closed

container for disposal.

Storage Protocol
Proper storage is essential to maintain the stability and integrity of Benzhydryl 2-chloroethyl
ether.

Temperature: Store in a refrigerator at 2-8°C.[1]

Container: Keep the container tightly closed in a dry and well-ventilated place.[5]

Incompatibilities: Store away from strong oxidizing agents.

Disposal Protocol
Dispose of Benzhydryl 2-chloroethyl ether and its containers responsibly.

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

Contaminated Packaging: Dispose of as unused product.
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Regulations: All disposal practices must comply with local, state, and federal regulations.

Section 3: Visualized Workflows
The following diagrams illustrate the key workflows for handling, storage, and disposal of

Benzhydryl 2-chloroethyl ether.

Safe Handling Workflow

Preparation:
- Don appropriate PPE

- Ensure fume hood is operational

Handling:
- Work within fume hood

- Avoid inhalation and contact

Spill Response:
- Sweep up material

- Place in sealed container for disposal

If spill occurs

First Aid:
- Skin: Wash with soap and water

- Eyes: Flush with water
- Ingestion: Rinse mouth

If exposure occurs

Storage Protocol

Receiving:
- Verify container integrity

Storage:
- Place in 2-8°C refrigerator

- Keep container tightly closed

Inventory Management:
- Log receipt and usage dates

 

Disposal Workflow

Collection:
- Segregate waste material

- Use labeled, sealed containers

Contact Licensed Disposal Company:
- Arrange for pickup of hazardous waste

Documentation:
- Maintain disposal records
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pharmaffiliates.com [pharmaffiliates.com]

2. synthinkchemicals.com [synthinkchemicals.com]

3. 2-chloroethyl benzhydryl ether [stenutz.eu]

4. Benzhydryl 2-chloroethyl ether [webbook.nist.gov]

5. Benzhydryl 2-chloroethyl ether | CAS#:32669-06-0 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [Safe handling, storage, and disposal of Benzhydryl 2-
chloroethyl ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134878#safe-handling-storage-and-disposal-of-
benzhydryl-2-chloroethyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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